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Compound of Interest

Compound Name:
Homovanillic Acid sulfate (sodium

salt)

Cat. No.: B1164595

Get Quote

Executive Summary
Homovanillic Acid Sulfate (HVA-Sulfate), specifically its sodium salt form (CAS 38339-06-9), is

a critical Phase II metabolite of dopamine. While free Homovanillic Acid (HVA) is widely

recognized as the primary end-product of dopamine metabolism, the sulfated conjugate

represents a significant fraction of circulating and excreted catecholamine metabolites.

This guide provides a comprehensive technical analysis of HVA-Sulfate sodium salt, detailing

its physicochemical properties, biological origins via sulfotransferase (SULT) pathways, and its

pivotal role as a biomarker for neuroendocrine tumors (neuroblastoma, pheochromocytoma). It

further outlines rigorous LC-MS/MS analytical protocols and chemical synthesis methodologies,

serving as a definitive reference for laboratory implementation.

Chemical Identity & Physicochemical Properties[1]
The sodium salt of HVA-Sulfate is typically encountered as the disodium salt, where sodium

ions neutralize both the carboxylic acid and the sulfate monoester group.
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Property Specification

IUPAC Name
Disodium 2-[3-methoxy-4-

(sulfonatooxy)phenyl]acetate

Common Name Homovanillic Acid Sulfate Sodium Salt

CAS Number
38339-06-9 (Refers to the salt form; verify

specific vendor allocation)

Molecular Formula C₉H₈Na₂O₇S

Molecular Weight 306.20 g/mol

Parent Compound Homovanillic Acid Sulfate (MW 262.24)

Solubility

Highly soluble in water (>50 mg/mL), Methanol;

Insoluble in non-polar organic solvents (Hexane,

Ether)

Appearance White to off-white hygroscopic crystalline solid

pKa Values ~ -2.0 (Sulfate group), ~ 4.5 (Carboxylic acid)

Structural Causality
The presence of the sulfate group at the C4 position (replacing the phenolic hydroxyl of HVA)

drastically increases water solubility compared to free HVA. This modification facilitates rapid

renal excretion but necessitates specific ion-pairing or HILIC chromatography conditions for

retention during analysis.

Biological Significance & Metabolic Pathways
The Dopamine-Sulfate Axis
HVA-Sulfate is not merely a waste product; it reflects the activity of the Sulfotransferase (SULT)

enzyme family, specifically SULT1A1 and SULT1A3. These enzymes catalyze the transfer of a

sulfonyl group from 3'-phosphoadenosine 5'-phosphosulfate (PAPS) to the phenolic hydroxyl

group of HVA.
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Phase II Detoxification: Sulfation increases hydrophobicity and prevents the quinone-

formation toxicity associated with free catecholamines.

Gut-Brain Axis: Emerging evidence suggests that gut microbiota (e.g., Bifidobacterium)

influence HVA levels, and the sulfation status may reflect host-microbiome co-metabolism.

Clinical Biomarker Applications[2][3][4]
Neuroblastoma: Elevated urinary HVA and Vanillylmandelic Acid (VMA) are the gold standard

for diagnosis. The sulfated fraction is often hydrolyzed prior to analysis in legacy methods

(HPLC-ECD), but direct LC-MS/MS measurement of HVA-Sulfate provides a more accurate

"snapshot" of metabolic flux without hydrolysis artifacts.

Pheochromocytoma: Used to differentiate neural crest tumors.

Renal Injury: HVA-Sulfate accumulation in serum is a sensitive marker of acute kidney injury

(AKI) due to its dependence on renal clearance.

Visualization: Dopamine Metabolic Pathway
The following diagram illustrates the enzymatic cascade leading to HVA-Sulfate formation.
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Figure 1: Metabolic trajectory of Dopamine to HVA-Sulfate via MAO, COMT, and SULT

enzymes.

Analytical Methodologies (LC-MS/MS)[2][3][5]
Direct quantification of HVA-Sulfate requires bypassing the hydrolysis step used in older

methods. This "Dilute-and-Shoot" approach preserves the sulfate conjugate.

Sample Preparation Protocol
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Objective: Minimize matrix effects while maintaining analyte stability.

Thawing: Thaw urine samples at room temperature; vortex for 10 seconds.

Clarification: Centrifuge at 10,000 x g for 5 minutes to remove particulates.

Dilution: Mix 50 µL of supernatant with 450 µL of Internal Standard Solution (HVA-Sulfate-d3

in 0.1% Formic Acid).

Why? Deuterated standards compensate for ionization suppression in the electrospray

source.

Transfer: Transfer to an autosampler vial.

LC-MS/MS Parameters
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Agilent 6495).

Parameter Setting

Column
C18 or PFP (Pentafluorophenyl), 2.1 x 100 mm,

1.7 µm

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Ionization
ESI Negative Mode (Sulfate group ionizes

strongly in neg mode)

MRM Transition 1 m/z 261.0 → 181.0 (Quantifier: Loss of SO₃)

MRM Transition 2 m/z 261.0 → 137.0 (Qualifier)

Retention Time ~2.5 - 3.5 min (depending on gradient)

Visualization: Analytical Workflow
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Figure 2: "Dilute-and-Shoot" LC-MS/MS workflow for direct HVA-Sulfate quantification.

Synthesis & Production
For research requiring custom standards where commercial stock is unavailable, chemical

sulfation of HVA is performed.

Reagents
Precursor: Homovanillic Acid (Free Acid).

Sulfating Agent: Sulfur Trioxide-Pyridine Complex (SO₃[1][2][3]·Py).

Solvent: Anhydrous Pyridine or DMF.[2]

Synthesis Protocol
Dissolution: Dissolve 1.0 eq of Homovanillic Acid in anhydrous pyridine under nitrogen

atmosphere.

Addition: Add 1.2 eq of Sulfur Trioxide-Pyridine complex at 0°C.

Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC or LC-MS.

Quenching: Carefully add saturated NaHCO₃ solution (converts acid to sodium salt and

neutralizes excess SO₃).

Purification: Evaporate pyridine. Purify via preparative HPLC or recrystallization from

water/ethanol.

Product: Disodium Homovanillic Acid Sulfate.

Handling, Stability & Safety
Stability Profile
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Solid State: Hygroscopic. Must be stored at -20°C under desiccated conditions. Exposure to

moisture leads to hydrolysis back to free HVA.

In Solution:

Acidic (pH < 3): Relatively stable. This is why clinical urine samples are often acidified with

HCl or Acetic Acid for 24h collections.

Alkaline (pH > 8): Prone to hydrolysis.

Temperature: Degradation accelerates significantly at room temperature >24h. Keep

samples at 4°C for short term (<1 week) or -80°C for long term.

Safety (MSDS Highlights)
Signal Word: Warning.

Hazards: H315 (Skin Irritation), H319 (Eye Irritation).

PPE: Nitrile gloves, safety goggles. Avoid dust inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://testdirectory.questdiagnostics.com/test/test-detail/39527/homovanillic-acid-hva-24-hour-urine-with-creatinine?p=r&cc=MASTER
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdmd.aspetjournals.org%2Fcontent%2F32%2F10%2F1123
https://www.benchchem.com/product/b1164595?utm_src=pdf-custom-synthesis#bc-rfq
http://orgsyn.org/demo.aspx?prep=v100p0361
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Use_of_Sulfonating_Agents_in_Organic_Synthesis.pdf
https://www.researchgate.net/publication/270657885_Phenolic_sulfates_as_new_and_highly_abundant_metabolites_in_human_plasma_after_ingestion_of_a_mixed_berry_fruit_puree
https://www.bsn-srl.it/wp-content/uploads/2025/04/2025_Rossi-et-al_JMSACL_HVA_VMA-SIOPEN.pdf
https://testdirectory.questdiagnostics.com/test/test-detail/39527/homovanillic-acid-hva-24-hour-urine-with-creatinine?p=r&cc=MASTER
https://www.benchchem.com/product/b1164595/docs#technical-monograph-homovanillic-acid-sulfate-sodium-salt
https://www.benchchem.com/product/b1164595/docs#technical-monograph-homovanillic-acid-sulfate-sodium-salt
https://www.benchchem.com/product/b1164595/docs#technical-monograph-homovanillic-acid-sulfate-sodium-salt
https://www.benchchem.com/product/b1164595/docs#technical-monograph-homovanillic-acid-sulfate-sodium-salt
https://www.benchchem.com/product/b1164595?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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